Cas no 531-05-5 (2,4,6-triphenyltrithiane)

• Product Name: 2,4,6-triphenyltrithiane
• CAS No: 531-05-5
• MF: C₂₁H₁₈S₃
• MW: 366.562621593475
• CID: 937954
• PubChem ID: 269271
• Update Time: 2025-04-19

2,4,6-triphenyltrithiane Chemical and Physical Properties

Names and Identifiers

• 2,4,6-triphenyltrithiane
• 2,4,6-triphenyl-1,3,5-trithiane
• 1,3,5-Trithiane, 2,4,6-triphenyl-
• 2,4,6-Triphenyl-[1,3,5]trithian
• 2,4,6-triphenyl-[1,3,5]trithiane
• 2,4,6-triphenyl-1,3,5-trithiacyclohexane
• 2,4,6-Triphenyl-1,3,5-trithian
• 2,4,6-Triphenyl-s-trithiane
• 2,6-Triphenyl-s-trithiane
• AC1Q7FVU
• NSC109927
• s-Trithiane,4,6-triphenyl-
• Triphenyl-s-trithiane
• Trithiobenzaldehyde
• unsym-1,3,5-triphenyltrithiane
• 1,5-Trithiane, 2,4,6-triphenyl-
• HJHSNTOTXYILIV-UHFFFAOYSA-N
• SCHEMBL11981308
• Trithiobenzaldehyd
• B-Trithiobenzaldehyde
• Benzenecarbothioaldehyde, trimer
• s-Trithiane, 2,4,6-triphenyl-
• 531-05-5
• DTXSID40296566
• 2,6-Triphenyl-1,3,5-trithiacyclohexane
• 2,6-Triphenyl-1,3,5-trithiane
• NSC-109927

• Inchi： 1S/C21H18S3/c1-4-10-16(11-5-1)19-22-20(17-12-6-2-7-13-17)24-21(23-19)18-14-8-3-9-15-18/h1-15,19-21H
• InChI Key： HJHSNTOTXYILIV-UHFFFAOYSA-N
• SMILES： S1C(C2C=CC=CC=2)SC(C2C=CC=CC=2)SC1C1C=CC=CC=1

Computed Properties

• Exact Mass: 368.0729
• Monoisotopic Mass: 366.057
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 298
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.8
• Topological Polar Surface Area: 75.9Ų

Experimental Properties

• Density: 1.232
• Boiling Point: 543.7°C at 760 mmHg
• Flash Point: 292.8°C
• Refractive Index: 1.674
• PSA: 0
• LogP: 7.29600